Cas no 844858-92-0 (7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one
• CAS No: 844858-92-0
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 5419244
• Update Time: 2025-06-09

7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-ylmethyl)chromen-4-one
• 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C22H23NO6/c1-14-21(29-19-6-4-3-5-18(19)26-2)20(25)15-7-8-17(24)16(22(15)28-14)13-23-9-11-27-12-10-23/h3-8,24H,9-13H2,1-2H3
• InChI Key： YKTZPZUXDKGYON-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one

Introduction to 7-Hydroxy-3-(2-Methoxyphenoxy)-2-Methyl-8-(Morpholin-4-yl)methyl-4H-Chromen-4-one (CAS No. 844858-92-0)

7-Hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one (CAS No. 844858-92-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The molecular structure of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one is characterized by a chromenone core with several functional groups that contribute to its biological activity. The presence of a hydroxyl group at the 7-position, a methoxyphenoxy substituent at the 3-position, a methyl group at the 2-position, and a morpholinylmethyl group at the 8-position collectively enhance its pharmacological profile. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

Recent studies have highlighted the potential of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway. These findings suggest that 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one has also been investigated for its antioxidant activity. Oxidative stress is a key factor in various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. The antioxidant effect is believed to be mediated by its hydroxyl group, which can donate electrons to neutralize free radicals.

The anticancer potential of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one has also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the modulation of cell cycle regulatory proteins. These findings indicate that 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(morpholin-4-y l)methyl - 4 H - chromen - 4 - one have been studied to assess its suitability for therapeutic use. In vivo studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that it can be effectively absorbed and distributed in the body, making it suitable for further development as an oral medication.

Toxicity studies have also been conducted to evaluate the safety profile of 7-hydroxy - 3 - ( 2 - methoxyphen oxy ) - 2 - methyl - 8 - ( morpholin - 4 - yl ) methyl - 4 H - chromen - 4 - one. Results from these studies indicate that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 7-hydroxy - 3 - ( 2 - methoxyphen oxy ) - 2 - methyl - 8 - ( morpholin - 4 - yl ) methyl - 4 H - chromen - 4 - one (CAS No. 844858 -92 -0) is a promising compound with diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Its unique molecular structure and favorable pharmacokinetic and safety profiles make it an attractive candidate for further pharmaceutical development. Ongoing research continues to explore its potential applications in various therapeutic areas, highlighting its significance in modern medicinal chemistry.